Many of the world's 10 000 bird species lay coloured or patterned eggs. The large diversity of eggshell patterning among birds, achieved through pigment, has been attributed to a few selective agents such as crypsis, thermoregulation, egg recognition, mate signalling, egg strength and protecting the embryo from UV. Pigmentation may influence the texture of eggshells, which in turn may be important for dealing with water and microbes. We measured surface roughness (Sa, nm), surface skewness (Ssk) and surface kurtosis (Sku), which describe different aspects of surface texture, across 204 bird species with maculated (patterned) eggs and 166 species with immaculate (non-patterned) eggs. Using phylogenetically controlled analyses, we tested whether maculated eggshells have different surface topography between the foreground colour and background colour, and between the background colour of maculated eggshells and the surface of immaculate eggshells. Secondly, we determined to what extent variation in eggshell pigmentation of the foreground and background colour is determined by phylogenetic relatedness, and whether certain life-history traits are important predictors of eggshell surface structure. We show that the surface of maculated eggs consists of a rougher foreground pigment compared to the background pigment across 71% of the 204 bird species (54 families) investigated. Species that lay immaculate eggs showed no difference in surface roughness, kurtosis or skewness compared to background pigment of maculated eggs. The difference in eggshell surface roughness between foreground and background pigmentation was greater among species that occupied dense habitats, such as forests with closed canopies, compared to those that nest in open and semi-open habitats (e.g. cities, deserts, grasslands, open shrubland and seashores). Among maculated eggs, foreground texture was correlated with habitat, parental care, diet, nest location, avian group and nest type, while background texture was correlated with clutch size, annual temperature, development mode and annual precipitation. Surface roughness among immaculate eggs was greatest for herbivores, and species that have larger clutch sizes. Together, this suggests that multiple life-history traits have influenced the evolution of eggshell surface textures in modern birds.

The ability of cells to reorganize in response to external stimuli is important in areas ranging from morphogenesis to tissue engineering. While nematic order is common in biological tissues, it typically only extends to small regions of cells interacting via steric repulsion. On isotropic substrates, elongated cells can co-align due to steric effects, forming ordered but randomly oriented finite-size domains. However, we have discovered that flat substrates with nematic order can induce global nematic alignment of dense, spindle-like cells, thereby influencing cell organization and collective motion and driving alignment on the scale of the entire tissue. Remarkably, single cells are not sensitive to the substrate's anisotropy. Rather, the emergence of global nematic order is a collective phenomenon that requires both steric effects and molecular-scale anisotropy of the substrate. To quantify the rich set of behaviours afforded by this system, we analyse velocity, positional and orientational correlations for several thousand cells over days. The establishment of global order is facilitated by enhanced cell division along the substrate's nematic axis, and associated extensile stresses that restructure the cells' actomyosin networks. Our work provides a new understanding of the dynamics of cellular remodelling and organization among weakly interacting cells.

The Johnson-Mehl-Avrami-Kolmogorov (JMAK) formalization, often referred to as the Avrami equation, was originally developed to describe the progress of phase transformations in material systems. Many other transformations in the life, physical and social sciences follow a similar pattern of nucleation and growth. The Avrami equation has been applied widely to modelling such phenomena, including COVID-19, regardless of whether they have a formal thermodynamic basis. We present here an analytical overview of such applications of the Avrami equation outside its conventional use, emphasizing examples from the life sciences. We discuss the similarities that at least partially justify the extended application of the model to such cases. We point out the limitations of such adoption; some are inherent to the model itself, and some are associated with the extended contexts. We also propose a reasoned justification for why the model performs well in many of these non-thermodynamic applications, even when some of its fundamental assumptions are not satisfied. In particular, we explore connections between the relatively accessible verbal and mathematical language of everyday nucleation- and growth-based phase transformations, represented by the Avrami equation, and the more challenging language of the classic SIR (susceptible-infected-removed) model in epidemiology.

With a view towards artificial cells, molecular communication systems, molecular multiagent systems and federated learning, we propose a novel reaction network scheme (termed the Baum-Welch (BW) reaction network) that learns parameters for hidden Markov models (HMMs). All variables including inputs and outputs are encoded by separate species. Each reaction in the scheme changes only one molecule of one species to one molecule of another. The reverse change is also accessible but via a different set of enzymes, in a design reminiscent of futile cycles in biochemical pathways. We show that every positive fixed point of the BW algorithm for HMMs is a fixed point of the reaction network scheme, and vice versa. Furthermore, we prove that the 'expectation' step and the 'maximization' step of the reaction network separately converge exponentially fast and compute the same values as the E-step and the M-step of the BW algorithm. We simulate example sequences, and show that our reaction network learns the same parameters for the HMM as the BW algorithm, and that the log-likelihood increases continuously along the trajectory of the reaction network.

Molluscs forage with their radula, a chitinous membrane with teeth. Adaptations to hard or abrasive ingesta were well studied in Polyplacophora and Patellogastropoda, but for other taxa there are large gaps in knowledge. Here, we investigated the nudibranch gastropods Felimare picta and Doris pseudoargus, both of which feed on Porifera. Tooth morphologies were documented by scanning electron microscopy, and mechanical properties were tested by nanoindentation. We found that these parameters are rather similar in both species, indicating that teeth are similar in their function. To study the composition, teeth were visualized using confocal laser scanning microscopy (CLSM), to determine the degree of tanning, and analysed with energy-dispersive X-ray spectroscopy, to test the elemental composition. The emitted autofluorescence signal and the inorganic content differed between the species. This was especially prominent when studying the inner and outer tooth surfaces (leading and trailing edges). In F. picta, we detected high proportions of Si, whereas teeth of D. pseudoargus contained high amounts of Ca, which influenced the autofluorescence signal in CLSM. Employing nanoindentation, we determined high Young's modulus and hardness values for the leading edges of teeth, which relate to the Si and Ca content. This highlights that teeth with a similar morphology and mechanical properties can be mechanically enhanced via different chemical pathways in Nudibranchia.

Architecture with and from living trees (Baubotanik) is a promising approach to sustainable, climate-adapted construction. Shaping and grafting allows one to create resilient structures that combine the ecological performance and aesthetics of trees with the functions of buildings. In order to design and engineer such living structures, it is necessary to predict the growth of different tree segments, especially when trunks, branches or roots are bent and jointed into a complex inosculated network. To address this, we have developed a tool to forecast the relative girth growth of different segments in such structures based on topological skeletons, the pipe model theory and circuit analogy. We have validated our results with a set of (scaled) photographs of inosculated tree structures of the so-called 'Tree Circus', covering over 80 years of their growth. Our model has proven to predict the relative girth growth with sufficient accuracy for conceptual design purposes. So far, it does not allow the simulation of absolute growth in circumference over the course of time that is necessary to predict quantitative technical aspects, such as mechanical performance at a given time. We conclude by briefly outlining how this could be addressed in future research.

Cryopreservation of biological matter in microlitre scale volumes of liquid would be useful for a range of applications. At present, it is challenging because small volumes of water tend to supercool, and deep supercooling is known to lead to poor post-thaw cell viability. Here, we show that a mineral ice nucleator can almost eliminate supercooling in 100 µl liquid volumes during cryopreservation. This strategy of eliminating supercooling greatly enhances cell viability relative to cryopreservation protocols with uncontrolled ice nucleation. Using infrared thermography, we demonstrate a direct relationship between the extent of supercooling and post-thaw cell viability. Using a mineral nucleator delivery system, we open the door to the routine cryopreservation of mammalian cells in multiwell plates for applications such as high throughput toxicology testing of pharmaceutical products and regenerative medicine.

Surface skin deformation of the finger pad during partial slippage at finger-object interfaces elicits firing of the tactile sensory afferents. A torque around the contact normal is often present during object manipulation, which can cause partial rotational slippage. Until now, studies of surface skin deformation have used stimuli sliding rectilinearly and tangentially to the skin. Here, we study surface skin dynamics under pure torsion of the right index finger of seven adult participants (four males). A custom robotic platform stimulated the finger pad with a flat clean glass surface, controlling the normal forces and rotation speeds applied while monitoring the contact interface using optical imaging. We tested normal forces between 0.5 N and 10 N at a fixed angular velocity of 20° s-1 and angular velocities between 5° s-1 and 100° s-1 at a fixed normal force of 2 N. We observe the characteristic pattern by which partial slips develop, starting at the periphery of the contact and propagating towards its centre, and the resulting surface strains. The 20-fold range of normal forces and angular velocities used highlights the effect of those parameters on the resulting torque and skin strains. Increasing normal force increases the contact area, the generated torque, strains and the twist angle required to reach full slip. On the other hand, increasing angular velocity causes more loss of contact at the periphery and higher strain rates (although it has no impact on resulting strains after the full rotation). We also discuss the surprisingly large inter-individual variability in skin biomechanics, notably observed in the twist angle the stimulus needs to rotate before reaching full slip.

Desert sandgrouse, such as the Namaqua sandgrouse, nest up to 30 km away from watering holes. Adult male desert sandgrouse have specially adapted feathers on their bellies that hold water, even during flight, allowing the birds to transport water back to the chicks at the nest. The structure of the belly feathers and aspects of the mechanism by which they hold water was first described by Cade and Maclean (Cade, Maclean 1967 Condor 69, 323-343 (doi:10.2307/1366197)). Here, we use scanning electron microscopy and micro-computed tomography as well as videography to characterize the geometry of different components of the belly feathers and to show how differences in their bending stiffnesses contribute to the water-holding mechanism. The results of this study will be used in a companion paper to model computationally water uptake by the feather.

New Zealand experienced a wave of the Omicron variant of SARS-CoV-2 in early 2022, which occurred against a backdrop of high two-dose vaccination rates, ongoing roll-out of boosters and paediatric doses, and negligible levels of prior infection. New Omicron subvariants have subsequently emerged with a significant growth advantage over the previously dominant BA.2. We investigated a mathematical model that included waning of vaccine-derived and infection-derived immunity, as well as the impact of the BA.5 subvariant which began spreading in New Zealand in May 2022. The model was used to provide scenarios to the New Zealand Government with differing levels of BA.5 growth advantage, helping to inform policy response and healthcare system preparedness during the winter period. In all scenarios investigated, the projected peak in new infections during the BA.5 wave was smaller than in the first Omicron wave in March 2022. However, results indicated that the peak hospital occupancy was likely to be higher than in March 2022, primarily due to a shift in the age distribution of infections to older groups. We compare model results with subsequent epidemiological data and show that the model provided a good projection of cases, hospitalizations and deaths during the BA.5 wave.